Cas no 866156-76-5 (2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid)

• Product Name: 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid
• CAS No: 866156-76-5
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• CID: 4663138
• Update Time: 2025-06-13

2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-[(1,2,3-benzothiadiazol-5-ylamino)carbonyl]-

• Inchi： 1S/C11H9N3O3S/c15-10(6-4-7(6)11(16)17)12-5-1-2-9-8(3-5)13-14-18-9/h1-3,6-7H,4H2,(H,12,15)(H,16,17)
• InChI Key： HTABQSJSFAMLAM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C(NC1=CC=C2SN=NC2=C1)=O

Additional information on 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid

Introduction to 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid (CAS No. 866156-76-5)

2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid, with the CAS number 866156-76-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities and unique electronic properties.

The molecular structure of 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with a carbamoyl group and a benzothiadiazole moiety. The cyclopropane ring imparts rigidity and conformational constraints to the molecule, while the benzothiadiazole unit contributes to its electronic and photophysical properties. These structural features make it an attractive candidate for the development of novel materials and therapeutic agents.

In the realm of medicinal chemistry, 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid has been investigated for its potential as an anticancer agent. Recent studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its therapeutic applications, 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid has also been explored for its use in organic electronics. The benzothiadiazole moiety is known for its strong electron-withdrawing properties, which can be leveraged to design materials with tailored electronic characteristics. For instance, this compound has been incorporated into polymer-based photovoltaic devices to enhance their performance by improving charge transport and stability.

The synthesis of 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid typically involves multi-step procedures that include the formation of the cyclopropane ring and subsequent functionalization with the benzothiadiazole unit. One common approach is to start with a cyclopropanecarboxylic acid derivative and couple it with a benzothiadiazole-containing amine using standard coupling reactions such as those mediated by carbodiimides or phosphine reagents.

The physical properties of 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid are also noteworthy. It is a solid at room temperature with a melting point typically ranging from 180°C to 190°C. The compound is moderately soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for various solution-based processes.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its synthesis routes to improve yield and purity while exploring new applications in both medicinal chemistry and materials science. Additionally, efforts are being made to understand the structure-property relationships more comprehensively to guide the design of next-generation compounds with enhanced functionalities.

In conclusion, 2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid (CAS No. 866156-76-5) is a versatile compound with significant potential in multiple scientific domains. Its unique molecular structure endows it with valuable biological and electronic properties that make it an important target for further research and development.